4-(1H-imidazol-1-ylmethyl)piperidine dihydrochloride hydrate

• IUPAC Name: 4-(imidazol-1-ylmethyl)piperidine;hydrate;dihydrochloride
• InChI: InChI=1S/C9H15N3.2ClH.H2O/c1-3-10-4-2-9(1)7-12-6-5-11-8-12;;;/h5-6,8-10H,1-4,7H2;2*1H;1H2
• InChI Key: PYPILGLVKAZTAP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CN2C=CN=C2.O.Cl.Cl
• Molecular Formula: C9H19Cl2N3O
• Molecular Weight: 256.17 g/mol

Description

4-(1H-imidazol-1-ylmethyl)piperidine dihydrochloride hydrate is a chemical compound with the molecular formula C9H19Cl2N3O and a molecular weight of 256.17 g/mol . It is commonly used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1H-imidazol-1-ylmethyl)piperidine dihydrochloride hydrate typically involves the reaction of piperidine with imidazole in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale chemical reactors where the reactants are mixed and allowed to react under optimized conditions. The product is then purified using techniques such as crystallization or chromatography to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

4-(1H-imidazol-1-ylmethyl)piperidine dihydrochloride hydrate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in anhydrous conditions.

Substitution: Various nucleophiles or electrophiles; reactions are often conducted in polar solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole derivatives, while reduction could produce piperidine derivatives .

Scientific Research Applications

4-(1H-imidazol-1-ylmethyl)piperidine dihydrochloride hydrate is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in studies involving enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(1H-imidazol-1-ylmethyl)piperidine dihydrochloride hydrate involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 4-(1H-imidazol-1-ylmethyl)piperidine dihydrochloride hydrate include:

• 2-[2-(1H-imidazol-1-yl)ethyl]piperidine dihydrochloride
• (1H-imidazol-2-ylmethyl)methylamine dihydrochloride
• 1-methyl-4-[(4-propyl-1-piperidinyl)carbonyl]piperazine hydrochloride .

Uniqueness

What sets this compound apart is its specific combination of the imidazole and piperidine moieties, which confer unique chemical and biological properties. This makes it particularly valuable in research and industrial applications where these properties are desired .